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Compound of Interest

Compound Name: 1-Chloroethanol

cat. No.: 83344066

This document provides essential safety and logistical information for the proper disposal of 1-
chloroethanol, tailored for researchers, scientists, and drug development professionals. The
following procedural guidance is intended to ensure the safe handling and disposal of this
hazardous chemical in a laboratory setting.

Immediate Safety and Handling Precautions

1-Chloroethanol is a flammable and highly toxic substance that is fatal if swallowed, inhaled,
or in contact with skin.[1][2] Extreme caution must be exercised during handling and disposal.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, tightly fitting safety goggles, a face shield, and a lab coat.[3] All handling of
1-chloroethanol should be conducted in a chemical fume hood.[1]

» Spill Management: In the event of a spill, evacuate the area and remove all sources of
ignition.[1][3] Absorb the spill with an inert, non-combustible material such as sand,
diatomite, or acid binders.[4][5] The contaminated absorbent material should then be
collected and placed in a sealed, labeled container for hazardous waste disposal.[1][5] Do
not allow the chemical to enter drains or waterways.[3]

o First Aid: In case of contact with skin or eyes, immediately flush with plenty of water for at
least 15 minutes and seek immediate medical attention.[6] If inhaled, move the person to
fresh air and seek immediate medical attention.[4] If swallowed, do not induce vomiting and
seek immediate medical attention.[4]
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Hazard and Regulatory Information

Proper waste classification is critical for compliant disposal. 1-Chloroethanol is a halogenated

organic compound and is considered hazardous waste.

Hazard Classification

Description

Source

Physical Hazards

Flammable liquid and vapor
(Category 3).[1] May be

corrosive to metals.

[1]

Health Hazards

Acute toxicity, Oral (Category
2). Acute toxicity, Dermal
(Category 1).[1] Acute toxicity,
Inhalation (Category 1).[1]
Causes serious eye damage.

[3]

[1]3]

Environmental Hazards

Toxic to aquatic life with long-

lasting effects.[3]

[3]

EPA Waste Code (Probable)

As a spent halogenated
solvent, it may fall under the
F002 waste code. However,
consult with your institution's
environmental health and
safety (EHS) office for

definitive classification.

[7]

Disposal Plan: Step-by-Step Guidance

The primary and recommended method for the disposal of 1-chloroethanol is through a

licensed hazardous waste disposal service. Do not attempt to dispose of this chemical down

the drain.[8]

¢ Segregation and Collection:

o Collect waste 1-chloroethanol and any materials contaminated with it in a dedicated,

properly labeled, and sealed waste container.[8]
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o The container must be compatible with the chemical; do not use metal containers.

o Label the container clearly as "Hazardous Waste: 1-Chloroethanol” and include any other
components of the waste stream.

e Storage:

o Store the sealed waste container in a cool, dry, well-ventilated area, away from heat,
sparks, and open flames.[1][4]

o Ensure the storage area is designated for flammable and toxic materials.
o The storage area should be locked or otherwise secured to prevent unauthorized access.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[9]

o Provide them with accurate information about the waste, including its composition and
volume.

Experimental Protocol: Chemical Treatment for
Small Quantities

For research settings where small quantities of 1-chloroethanol may be treated to render it
less hazardous prior to disposal, the following protocol, adapted from a patented industrial
process, can be considered. This should only be performed by trained personnel in a controlled
laboratory environment.

Obijective: To convert 1-chloroethanol to the more readily biodegradable ethylene glycol.[10]
Materials:
e Waste 1-chloroethanol solution

e Sodium hydroxide (NaOH) solution (e.g., 1 M)
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e Sulfuric acid (H2S0Oa4) solution (dilute, e.g., 0.5 M)

e pH meter or pH indicator strips

e Stir plate and stir bar

e Heating mantle

» Round-bottom flask with a condenser

» Appropriate PPE (fume hood, gloves, goggles, lab coat)
Procedure:

 Basification:

o In a chemical fume hood, place the agueous waste containing 1-chloroethanol into a
round-bottom flask equipped with a stir bar and a condenser.

o Slowly add the sodium hydroxide solution while stirring until the pH of the solution is 10 or
greater.[10]

o Gently heat the solution to a temperature between 50-60°C.[10] This step converts the 1-
chloroethanol to ethylene oxide and some ethylene glycol.[10]

o Maintain this temperature and continue stirring for at least one hour to ensure the reaction
is complete.

e Hydrolysis:
o Allow the solution to cool to room temperature.

o Carefully neutralize the solution by slowly adding dilute sulfuric acid until the pH is
approximately 7.

o Gently heat the neutralized solution again to encourage the hydrolysis of any remaining
ethylene oxide to ethylene glycol.[10]
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» Final Disposal:

o The resulting aqueous solution of ethylene glycol is less toxic and more biodegradable.
[10]

o However, this treated solution must still be disposed of as aqueous chemical waste
through your institution's EHS office. It should not be poured down the drain without their
explicit approval.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-chloroethanol.

Caption: Workflow for the safe disposal of 1-chloroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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